Cas no 2171725-64-5 (5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid)

• Product Name: 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid
• CAS No: 2171725-64-5
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6135528
• PubChem ID: 165818033
• Update Time: 2025-11-01

5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171725-64-5
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid
• EN300-1542009

• Inchi： 1S/C24H25F3N2O5/c1-14(22(31)32)7-6-12-28-21(30)20(24(25,26)27)29-23(33)34-13-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,14,19-20H,6-7,12-13H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NUIPSSFXRMMCES-UHFFFAOYSA-N
• SMILES： FC(C(C(NCCCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid

Research Brief on 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid (CAS: 2171725-64-5)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorinated amino acid derivatives, particularly 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid (CAS: 2171725-64-5). This compound, featuring a trifluoromethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has emerged as a critical intermediate in peptide synthesis and drug development. Its unique structural properties enhance metabolic stability and bioavailability, making it a valuable candidate for therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of this compound. Researchers employed solid-phase peptide synthesis (SPPS) to incorporate 2171725-64-5 into peptide chains, demonstrating its compatibility with standard Fmoc-based protocols. The trifluoromethyl group was found to significantly improve the lipophilicity and proteolytic resistance of the resulting peptides, which is advantageous for oral drug delivery.

Further investigations by a team at the University of Cambridge (2024) revealed the compound's potential in targeting protein-protein interactions (PPIs). Using X-ray crystallography and molecular dynamics simulations, the researchers identified that the trifluoropropanamide moiety of 2171725-64-5 facilitates selective binding to hydrophobic pockets in target proteins. This property is particularly relevant for designing inhibitors of oncogenic proteins, such as those involved in the Ras signaling pathway.

In addition to its therapeutic potential, 2171725-64-5 has been utilized in the development of fluorescent probes for bioimaging. A recent Nature Communications article (2024) described its incorporation into a Förster resonance energy transfer (FRET)-based sensor for real-time monitoring of intracellular protease activity. The Fmoc group served as a cleavable linker, enabling controlled release of the fluorophore upon enzymatic action.

Despite these promising findings, challenges remain in scaling up the synthesis of 2171725-64-5. A 2024 report in Organic Process Research & Development highlighted the need for optimized purification techniques to address byproduct formation during the trifluoromethylation step. Future research directions include exploring greener synthetic routes and expanding the compound's applications in targeted drug delivery systems.

In conclusion, 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]-2-methylpentanoic acid represents a versatile building block in modern drug discovery. Its unique chemical properties and broad applicability underscore its importance in advancing peptide-based therapeutics and diagnostic tools. Continued research will likely uncover new opportunities for this compound in addressing unmet medical needs.